CID 85525342

• Molecular Formula: C11H7NO2
• Molecular Weight: 185.18 g/mol
• InChI: InChI=1S/C11H7NO2/c1-7-3-2-4-8-5-9(6-13)11(14)12-10(7)8/h2-5H,1H3
• InChI Key: KFOSSDJIUWUHIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=CC(=C=O)C(=O)N=C12

Description

CID 85525342 (PubChem Compound Identifier 85525342) is a chemical compound cataloged in PubChem, a primary repository for chemical structures and biological activities.

Comparison with Similar Compounds

Comparison with Similar Compounds

To compare CID 85525342 with structurally or functionally analogous compounds, a systematic approach is necessary, as outlined below. While direct data for this compound is absent, methodologies from the evidence provide a framework for such comparisons.

Structural Similarity

Structural analogs are identified using computational tools (e.g., PubChem’s "Similar Compounds" feature) or machine learning models trained on molecular descriptors. For example:

• Tubocuraine (CID 6000) was compared with similar compounds using four descriptors (e.g., molecular weight, hydrophobicity), highlighting differences in placental transfer class (C/NC) .
  
• CID 46907796 (an Nrf2 inhibitor) was structurally aligned with ChEMBL entries (ChEMBL1724922 and ChEMBL1711746), emphasizing shared pharmacophores and inhibitory activity .

Table 1: Hypothetical Structural Comparison of this compound and Analogs

Compound (CID)	Molecular Formula	Molecular Weight	Key Functional Groups	Biological Target
85525342	Not Available	Not Available	Not Available	Not Available
6167 (Colchicine)	C₂₂H₂₅NO₆	399.44 g/mol	Tropolone, methoxy	Tubulin
46907796	C₁₅H₁₄N₂O₂	266.29 g/mol	Benzamide, pyridine	Nrf2

Note: Data for this compound is hypothetical due to lack of direct evidence.

Functional and Pharmacological Comparison

Functional similarity can be inferred from shared biological pathways or therapeutic applications:

• Colchicine (CID 6167) targets tubulin, making it relevant for anti-inflammatory and anticancer therapies .
• CID 46907796 modulates oxidative stress via Nrf2 inhibition, suggesting utility in neurodegenerative diseases .
• Chemotherapy-induced diarrhea (CID) management compounds (e.g., loperamide) highlight the importance of pharmacokinetic properties like absorption and metabolism .

Table 2: Pharmacokinetic and Pharmacodynamic Hypotheses for this compound

Property	This compound (Hypothetical)	Colchicine (CID 6167)	Nrf2 Inhibitor (CID 46907796)
LogP	Not Available	1.4	2.8
Bioavailability	Not Available	Low (oral)	Moderate
Half-life	Not Available	20–40 hours	6–8 hours
Therapeutic Area	Not Available	Inflammation	Neurodegeneration

Analytical Techniques for Comparison

Key methods from the evidence include:

• Mass Spectrometry (MS): Source-in Collision-Induced Dissociation (CID) in LC-ESI-MS differentiates isomers like ginsenosides .
• Chromatography: GC-MS and vacuum distillation fractions resolve compound purity and composition .
  
• Machine Learning: Descriptor-based models classify compounds by activity, as seen in placental transfer studies .

Q & A

Q. What metrics assess the environmental impact of this compound synthesis?

• Methodological Answer : Apply life-cycle analysis (LCA) to quantify carbon footprint and resource efficiency. Compare atom economy and reaction mass efficiency (RME) against analogous compounds. Publish results in compliance with UN Sustainable Development Goals (SDG 12) .

Data Presentation and Validation

• For all studies , include raw datasets, instrument calibration logs, and statistical scripts in supplemental materials.
• Use FAIR principles (Findable, Accessible, Interoperable, Reusable) for data archiving .
• Reference conflicting findings transparently in the Discussion section, avoiding dismissive language .